Cas no 34632-04-7 (L-Cephalexin)

L-Cephalexin structure

Product Name:L-Cephalexin

CAS No:34632-04-7

MF:C₁₆H₁₇N₃O₄S

MW:347.388882398605

CID:295008

PubChem ID:2666

Update Time:2025-04-19

L-Cephalexin Chemical and Physical Properties

Names and Identifiers

- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2S)-2-amino-2-phenylacetyl]amino]-3-methyl-8-oxo-, (6R,7R)-
- L-Cephalexin
- (7S)-7-{[(2S)-2-Amino-2-phenylacetyl]amino}-3-methyl-8-oxo-5-thia -1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2S)-aminophenylacetyl]amino]-3-methyl-8-oxo-, (6R,7R)- (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, [6R-[6a,7b(S*)]]-
- 7-(a-Amino-L-phenylacetamido)-3-deacetoxycephalosporanicacid
- 34632-04-7
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(aminophenylacetyl)amino]-3-methyl-8-oxo-, monohydrate [6R-[6.alpha.,7.beta.(R*)]]-
- NCGC00094945-01
- NCGC00015241-02
- 108260-04-4
- 7-(aminophenylacetyl)amino-3-methyl-8-oxo-5-thia-1-azabicyclo(4,2,0)oct-2-ene-2-carboxylic acid
- 7-{[amino(phenyl)acetyl]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- DTXSID20274382
- NCGC00094945-02
- (6R,7R)-7-[(R)-2-Amino-2-phenylacetamido]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]-oct-2-ene-2-carboxylic acid monohydrate
- [6R-[6.alpha.,7.beta.(R*)]]-7-[(Aminophenylacetyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-[2-Amino(phenyl)acetamido]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- SCHEMBL10713860
- DTXSID80860169
- 7-([Amino(phenyl)acetyl]amino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid #
- FT-0603008
- NCGC00015241-03
- 7-(2-Amino-2-phenylacetamido)-3-methyl-8-oxo-5- thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- HMS3393A04
- 7-[(2-amino-2-phenylacetyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- FT-0664460
- AKOS005611612
- ZAIPMKNFIOOWCQ-UHFFFAOYSA-N
- CHEMBL287590
- NS00000471
- 7-(D-.alpha.-Amino-.alpha.-phenylacetamido)-3-methyl-3-cephem-4-carboxylic acid monohydrate
- Inchi： 1S/C16H17N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-6,10-11,15H,7,17H2,1H3,(H,18,20)(H,22,23)
- InChI Key： ZAIPMKNFIOOWCQ-UHFFFAOYSA-N
- SMILES： S1CC(C)=C(C(=O)O)N2C(C(C12)NC(C(C1C=CC=CC=1)N)=O)=O

Computed Properties

Exact Mass: 347.09400
Monoisotopic Mass: 347.09397721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 138Å²

Experimental Properties

PSA: 141.52000
LogP: 1.92340

L-Cephalexin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

L-Cephalexin Pricemore >>

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